Cas no 90264-74-7 (2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-)

2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)- structure
90264-74-7 structure
Product Name:2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-
CAS No:90264-74-7
MF:C8H14N2O2
MW:170.208961963654
CID:790664
PubChem ID:71429531
Update Time:2025-04-19

2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-
    • (3S)-1-acetyl-3-aminoazepan-2-one
    • DTXSID20848209
    • 90264-74-7
    • Inchi: 1S/C8H14N2O2/c1-6(11)10-5-3-2-4-7(9)8(10)12/h7H,2-5,9H2,1H3/t7-/m0/s1
    • InChI Key: XAMZPQMJRZEHRI-ZETCQYMHSA-N
    • SMILES: O=C1[C@H](CCCCN1C(C)=O)N

Computed Properties

  • Exact Mass: 170.105527694g/mol
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.4Ų
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